Cas no 946251-76-9 (N-3-(6-methanesulfonylpyridazin-3-yl)phenylnaphthalene-1-carboxamide)

N-3-(6-methanesulfonylpyridazin-3-yl)phenylnaphthalene-1-carboxamide structure
946251-76-9 structure
Product Name:N-3-(6-methanesulfonylpyridazin-3-yl)phenylnaphthalene-1-carboxamide
CAS No:946251-76-9
MF:C22H17N3O3S
MW:403.453683614731
CID:5911947
PubChem ID:26841763
Update Time:2023-11-22

N-3-(6-methanesulfonylpyridazin-3-yl)phenylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • MFCD09240521
    • 946251-76-9
    • N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]naphthalene-1-carboxamide
    • F2098-0033
    • AKOS001951196
    • N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)-1-naphthamide
    • N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]naphthalene-1-carboxamide
    • 1-Naphthalenecarboxamide, N-[3-[6-(methylsulfonyl)-3-pyridazinyl]phenyl]-
    • N-3-(6-methanesulfonylpyridazin-3-yl)phenylnaphthalene-1-carboxamide
    • Inchi: 1S/C22H17N3O3S/c1-29(27,28)21-13-12-20(24-25-21)16-8-4-9-17(14-16)23-22(26)19-11-5-7-15-6-2-3-10-18(15)19/h2-14H,1H3,(H,23,26)
    • InChI Key: IBCKAZCQQINZHY-UHFFFAOYSA-N
    • SMILES: C1(C(NC2=CC=CC(C3=NN=C(S(C)(=O)=O)C=C3)=C2)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

  • Exact Mass: 403.09906259g/mol
  • Monoisotopic Mass: 403.09906259g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 677
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 97.4Ų

Experimental Properties

  • Density: 1.363±0.06 g/cm3(Predicted)
  • Boiling Point: 636.4±55.0 °C(Predicted)
  • pka: 12.84±0.70(Predicted)

N-3-(6-methanesulfonylpyridazin-3-yl)phenylnaphthalene-1-carboxamide Pricemore >>

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